beticolin 2
beticolin 2
Brand Name:
Vulcanchem
CAS No.:
137622-91-4
VCID:
VC0238508
InChI:
InChI=1S/C31H23ClO13/c1-29-18-13-8(7-30(27(29)45-29)19(24(18)40)22(38)14-9(33)3-4-10(34)15(14)26(30)41)20(32)25-16(21(13)37)23(39)17-11(35)5-6-12(36)31(17,44-25)28(42)43-2/h3-4,12,18,27,33-34,36-39H,5-7H2,1-2H3
SMILES:
CC12C3C4=C(CC5(C1O2)C(=C(C6=C(C=CC(=C6C5=O)O)O)O)C3=O)C(=C7C(=C4O)C(=C8C(=O)CCC(C8(O7)C(=O)OC)O)O)Cl
Molecular Formula:
C31H23ClO13
Molecular Weight:
639 g/mol
beticolin 2
CAS No.: 137622-91-4
Main Products
VCID: VC0238508
Molecular Formula: C31H23ClO13
Molecular Weight: 639 g/mol
| CAS No. | 137622-91-4 |
|---|---|
| Product Name | beticolin 2 |
| Molecular Formula | C31H23ClO13 |
| Molecular Weight | 639 g/mol |
| IUPAC Name | methyl 4-chloro-8,13,15,20,22,25-hexahydroxy-30-methyl-11,18,27-trioxo-6,29-dioxaoctacyclo[15.10.3.01,19.03,16.05,14.07,12.021,26.028,30]triaconta-3(16),4,12,14,19,21,23,25-octaene-7-carboxylate |
| Standard InChI | InChI=1S/C31H23ClO13/c1-29-18-13-8(7-30(27(29)45-29)19(24(18)40)22(38)14-9(33)3-4-10(34)15(14)26(30)41)20(32)25-16(21(13)37)23(39)17-11(35)5-6-12(36)31(17,44-25)28(42)43-2/h3-4,12,18,27,33-34,36-39H,5-7H2,1-2H3 |
| Standard InChIKey | KWKVKMGRGLNLIZ-UHFFFAOYSA-N |
| SMILES | CC12C3C4=C(CC5(C1O2)C(=C(C6=C(C=CC(=C6C5=O)O)O)O)C3=O)C(=C7C(=C4O)C(=C8C(=O)CCC(C8(O7)C(=O)OC)O)O)Cl |
| Canonical SMILES | CC12C3C4=C(CC5(C1O2)C(=C(C6=C(C=CC(=C6C5=O)O)O)O)C3=O)C(=C7C(=C4O)C(=C8C(=O)CCC(C8(O7)C(=O)OC)O)O)Cl |
| Synonyms | eticolin 2 beticolin-2 |
| PubChem Compound | 160025 |
| Last Modified | Nov 11 2021 |
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